![molecular formula C13H15Cl2NO B254219 N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide](/img/structure/B254219.png)
N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide
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Overview
Description
N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide, also known as BDA, is a synthetic compound that has been used extensively in scientific research. It is a member of the acrylamide family of compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide is complex and not fully understood. However, it is believed to act primarily by inhibiting the function of voltage-gated ion channels, particularly those that are involved in the release of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a number of important biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters, including glutamate and GABA, and to reduce the activity of voltage-gated ion channels. It has also been shown to have a neuroprotective effect, particularly in models of ischemic stroke.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide in lab experiments is its specificity. It has been shown to have a high degree of selectivity for certain ion channels and neurotransmitters, which makes it a valuable tool for studying these systems. However, one of the limitations of using this compound is its toxicity. It has been shown to be toxic at high doses, which can limit its usefulness in certain experiments.
Future Directions
There are a number of potential future directions for research on N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide. One area of interest is the development of more specific and less toxic analogs of this compound that can be used in a wider range of experiments. Another area of interest is the study of the long-term effects of this compound on neuronal function and the potential for neurodegeneration. Finally, there is also interest in using this compound as a potential therapeutic agent for a variety of neurological disorders.
Synthesis Methods
The synthesis of N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide is a complex process that involves a number of steps. The most commonly used method involves the reaction of 2,6-dichloroaniline with tert-butyl acrylate in the presence of a catalyst. The resulting product is then purified using a variety of techniques, including recrystallization and chromatography.
Scientific Research Applications
N-(tert-butyl)-3-(2,6-dichlorophenyl)acrylamide has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have a number of important applications, including the study of ion channels, neurotransmitter release, and synaptic plasticity.
properties
Molecular Formula |
C13H15Cl2NO |
---|---|
Molecular Weight |
272.17 g/mol |
IUPAC Name |
(E)-N-tert-butyl-3-(2,6-dichlorophenyl)prop-2-enamide |
InChI |
InChI=1S/C13H15Cl2NO/c1-13(2,3)16-12(17)8-7-9-10(14)5-4-6-11(9)15/h4-8H,1-3H3,(H,16,17)/b8-7+ |
InChI Key |
ZKJUOUCJXHTAMX-BQYQJAHWSA-N |
Isomeric SMILES |
CC(C)(C)NC(=O)/C=C/C1=C(C=CC=C1Cl)Cl |
SMILES |
CC(C)(C)NC(=O)C=CC1=C(C=CC=C1Cl)Cl |
Canonical SMILES |
CC(C)(C)NC(=O)C=CC1=C(C=CC=C1Cl)Cl |
Origin of Product |
United States |
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